Cas no 1211539-66-0 (2-Chloro-4-ethynyl-5-fluoropyridine)

• Product Name: 2-Chloro-4-ethynyl-5-fluoropyridine
• CAS No: 1211539-66-0
• MF: C₇H₃ClFN
• MW: 155.556823968887
• MDL: MFCD18257927
• CID: 1089935
• PubChem ID: 71650896
• Update Time: 2025-07-23

2-Chloro-4-ethynyl-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-ethynyl-5-fluoropyridine
• DTXSID00856529
• 1211539-66-0
• EN300-7550902
• A891892
• AKOS022173477

• MDL： MFCD18257927
• Inchi： 1S/C7H3ClFN/c1-2-5-3-7(8)10-4-6(5)9/h1,3-4H
• InChI Key： PQHQPVFHTBRVBG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#C)=C(C=N1)F

Computed Properties

• Exact Mass: 154.9938050g/mol
• Monoisotopic Mass: 154.9938050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-4-ethynyl-5-fluoropyridine

Professional Introduction to 2-Chloro-4-ethynyl-5-fluoropyridine (CAS No: 1211539-66-0)

2-Chloro-4-ethynyl-5-fluoropyridine, with the chemical formula C₆H₃ClFN, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural properties and potential biological activities. This compound, identified by its CAS number 1211539-66-0, represents a critical intermediate in the synthesis of various pharmacologically relevant molecules. Its unique combination of a chloro substituent, an ethynyl group, and a fluorine atom at specific positions on the pyridine ring imparts distinct reactivity and functionalization possibilities, making it a valuable building block for drug discovery initiatives.

The relevance of 2-Chloro-4-ethynyl-5-fluoropyridine in modern medicinal chemistry stems from its ability to serve as a precursor for the development of novel therapeutic agents. The presence of the ethynyl group, for instance, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, enabling the introduction of aryl or vinyl groups that are commonly found in active pharmaceutical ingredients (APIs). Additionally, the fluorine atom at the 5-position enhances metabolic stability and binding affinity, which are crucial factors in optimizing drug candidates for clinical efficacy.

In recent years, 2-Chloro-4-ethynyl-5-fluoropyridine has been explored in several cutting-edge research studies aimed at identifying new molecular entities with therapeutic potential. One notable area of investigation involves its application in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for targeting protein kinases due to its ability to mimic ATP binding pockets. Researchers have leveraged the reactivity of 2-Chloro-4-ethynyl-5-fluoropyridine to develop novel inhibitors that exhibit high selectivity and potency against specific kinases, such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs).

Moreover, the compound has found utility in the development of antiviral agents. The structural features of 2-Chloro-4-ethynyl-5-fluoropyridine allow for the design of molecules that can interfere with viral replication cycles. For example, derivatives of this compound have been investigated for their ability to inhibit viral proteases or polymerases by mimicking natural substrates or blocking essential enzymatic reactions. The fluorine atom's electronic properties contribute to improved binding interactions within viral targets, enhancing the overall efficacy of antiviral therapies.

Another emerging application of 2-Chloro-4-ethynyl-5-fluoropyridine lies in the field of neurology. Pyridine derivatives are known for their interaction with central nervous system (CNS) receptors and enzymes. Researchers have synthesized analogs based on 2-Chloro-4-ethynyl-5-fluoropyridine to explore their potential as treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ethynyl group provides a handle for further derivatization, allowing chemists to fine-tune pharmacokinetic properties and target specific pathological pathways associated with these conditions.

The synthetic methodologies employed in handling 2-Chloro-4-ethynyl-5-fluoropyridine are equally important to its utility. Given its reactive nature, careful consideration must be given to reaction conditions to maximize yield and purity. Transition metal-catalyzed reactions are particularly prevalent in transformations involving this compound due to their efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce diverse aryl or heteroaryl groups onto the pyridine ring, expanding the structural diversity of derived compounds.

In conclusion, 2-Chloro-4-ethynyl-5-fluoropyridine (CAS No: 1211539-66-0) represents a cornerstone intermediate in pharmaceutical research, offering unparalleled flexibility for generating novel bioactive molecules. Its incorporation into drug discovery pipelines has yielded promising candidates for treating a range of diseases, from cancer and inflammation to viral infections and neurodegenerative disorders. As synthetic chemistry continues to evolve, the role of this compound is expected to expand further, driving innovation in medicinal chemistry and therapeutic development.